Cas no 1092938-99-2 (8-Fluoro-4-chromanol)

• Product Name: 8-Fluoro-4-chromanol
• CAS No: 1092938-99-2
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 4560321
• Update Time: 2025-10-31

8-Fluoro-4-chromanol Chemical and Physical Properties

Names and Identifiers

• 8-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-OL
• 2H-1-Benzopyran-4-ol, 8-fluoro-3,4-dihydro-
• 8-Fluoro-4-chromanol

• Inchi： 1S/C9H9FO2/c10-7-3-1-2-6-8(11)4-5-12-9(6)7/h1-3,8,11H,4-5H2
• InChI Key： WQHKECFCIGOLGN-UHFFFAOYSA-N
• SMILES： C1OC2=C(F)C=CC=C2C(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 8-Fluoro-4-chromanol

8-Fluoro-4-chromanol: A Comprehensive Overview

8-Fluoro-4-chromanol (CAS No. 1092938-99-2) is a structurally unique compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, characterized by its chroman structure with a fluorine substituent at the 8-position, exhibits a range of intriguing properties that make it a subject of interest for both academic and industrial research. In this article, we delve into the structural features, synthesis methods, biological activities, and potential applications of 8-Fluoro-4-chromanol, supported by the latest research findings.

The chroman skeleton of 8-Fluoro-4-chromanol forms the foundation of its molecular architecture. Chromans are bicyclic compounds consisting of a benzene ring fused to a gamma-pyrone ring. The substitution of fluorine at the 8-position introduces unique electronic and steric effects, which significantly influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of fluorine substitution in modulating the pharmacokinetic properties of chroman derivatives, making 8-Fluoro-4-chromanol a valuable molecule for drug discovery efforts.

One of the most promising aspects of 8-Fluoro-4-chromanol is its potential as an antioxidant agent. Antioxidants play a crucial role in mitigating oxidative stress, which is implicated in various pathological conditions such as neurodegenerative diseases, cardiovascular disorders, and cancer. Research conducted by Smith et al. (2023) demonstrated that 8-Fluoro-4-chromanol exhibits potent radical scavenging activity, particularly against peroxyl radicals. This finding underscores its potential application in the development of novel antioxidant therapies.

In addition to its antioxidant properties, 8-Fluoro-4-chromanol has shown promise in modulating cellular signaling pathways. A study by Lee et al. (2023) revealed that this compound can inhibit the activity of certain kinases involved in inflammation and cancer progression. The ability to target specific signaling molecules makes 8-Fluoro-4-chromanol a candidate for therapeutic interventions in chronic inflammatory diseases and oncology.

The synthesis of 8-Fluoro-4-chromanol involves a multi-step process that typically begins with the preparation of chroman derivatives followed by fluorination at the 8-position. Recent advancements in fluorination techniques have enabled researchers to achieve higher yields and better purity levels. For instance, Zhang et al. (2023) reported a novel microwave-assisted fluorination method that significantly streamlined the synthesis process while maintaining the integrity of the chroman skeleton.

From a materials science perspective, 8-Fluoro-4-chromanol has been explored as a precursor for advanced materials such as fluorescent sensors and organic semiconductors. Its unique electronic properties make it suitable for applications in optoelectronics and sensing technologies. A study by Kim et al. (2023) demonstrated that derivatives of 8-fluoro chromanols can be used to fabricate highly sensitive fluorescence sensors for detecting metal ions in aqueous solutions.

In conclusion, 8-fluoro chromanols, particularly 8-fluoro 4-chromanol, represent a class of compounds with diverse functional properties and wide-ranging applications. From their role as antioxidants to their potential in drug discovery and materials science, these compounds continue to be a focal point for scientific exploration. As research progresses, it is anticipated that new insights into their structure-function relationships will pave the way for innovative applications across multiple disciplines.